Cas no 2034374-14-4 (3-(1H-1,2,3,4-tetrazol-1-yl)-N-{[8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}benzamide)
2034374-14-4 structure
Product Name:3-(1H-1,2,3,4-tetrazol-1-yl)-N-{[8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}benzamide
CAS No:2034374-14-4
MF:C16H11F3N8O
MW:388.306751489639
CID:5551372
PubChem ID:91819084
Update Time:2023-11-21
3-(1H-1,2,3,4-tetrazol-1-yl)-N-{[8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}benzamide Chemical and Physical Properties
Names and Identifiers
-
- 3-(tetrazol-1-yl)-N-[[8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl]benzamide
- 2034374-14-4
- AKOS025328196
- 3-(1H-1,2,3,4-tetrazol-1-yl)-N-{[8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}benzamide
- 3-(1H-tetrazol-1-yl)-N-((8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)benzamide
- F6524-5821
-
- Inchi: 1S/C16H11F3N8O/c17-16(18,19)12-5-2-6-26-13(22-23-14(12)26)8-20-15(28)10-3-1-4-11(7-10)27-9-21-24-25-27/h1-7,9H,8H2,(H,20,28)
- InChI Key: DNFBPDCHSJJKPO-UHFFFAOYSA-N
- SMILES: FC(C1=CC=CN2C1=NN=C2CNC(C1C=CC=C(C=1)N1C=NN=N1)=O)(F)F
Computed Properties
- Exact Mass: 388.10079149g/mol
- Monoisotopic Mass: 388.10079149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 28
- Rotatable Bond Count: 4
- Complexity: 565
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 103Ų
3-(1H-1,2,3,4-tetrazol-1-yl)-N-{[8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6524-5821-2μmol |
3-(1H-1,2,3,4-tetrazol-1-yl)-N-{[8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}benzamide |
2034374-14-4 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6524-5821-5μmol |
3-(1H-1,2,3,4-tetrazol-1-yl)-N-{[8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}benzamide |
2034374-14-4 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6524-5821-10μmol |
3-(1H-1,2,3,4-tetrazol-1-yl)-N-{[8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}benzamide |
2034374-14-4 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6524-5821-20μmol |
3-(1H-1,2,3,4-tetrazol-1-yl)-N-{[8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}benzamide |
2034374-14-4 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6524-5821-1mg |
3-(1H-1,2,3,4-tetrazol-1-yl)-N-{[8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}benzamide |
2034374-14-4 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6524-5821-2mg |
3-(1H-1,2,3,4-tetrazol-1-yl)-N-{[8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}benzamide |
2034374-14-4 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6524-5821-3mg |
3-(1H-1,2,3,4-tetrazol-1-yl)-N-{[8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}benzamide |
2034374-14-4 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6524-5821-4mg |
3-(1H-1,2,3,4-tetrazol-1-yl)-N-{[8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}benzamide |
2034374-14-4 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6524-5821-5mg |
3-(1H-1,2,3,4-tetrazol-1-yl)-N-{[8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}benzamide |
2034374-14-4 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6524-5821-10mg |
3-(1H-1,2,3,4-tetrazol-1-yl)-N-{[8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}benzamide |
2034374-14-4 | 10mg |
$79.0 | 2023-09-08 |
3-(1H-1,2,3,4-tetrazol-1-yl)-N-{[8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}benzamide Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
2034374-14-4 (3-(1H-1,2,3,4-tetrazol-1-yl)-N-{[8-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk